Cas no 155223-35-1 (Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane)

• Product Name: Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane
• CAS No: 155223-35-1
• MF: C₁₁H₂₀OSi
• MW: 196.361404418945
• MDL: MFCD30803523
• CID: 4770336
• Update Time: 2026-02-26

Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane
• 1beta-Ethynyl-2alpha-(tert-butyldimethylsilyloxy)cyclopropane
• Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane

• MDL： MFCD30803523
• Inchi： 1S/C11H20OSi/c1-7-9-8-10(9)12-13(5,6)11(2,3)4/h1,9-10H,8H2,2-6H3/t9-,10-/m1/s1
• InChI Key： YOYLSMWOOPDUEI-NXEZZACHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C[C@H]1C#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 9.2

Additional information on Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane

Professional Introduction to Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane (CAS No. 155223-35-1)

Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane (CAS No. 155223-35-1) is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its molecular architecture, combining a tert-butyl group with a trans-2-ethynylcyclopropoxy moiety, imparts distinct reactivity and stability, making it a valuable tool for chemists working on drug discovery and material science applications.

The Tert-Butyl[trans-2-ethynylcyclopropoxy]dimethylsilane molecule is particularly noteworthy for its role in cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of an ethynyl group allows for palladium-catalyzed reactions such as Sonogashira couplings, enabling the formation of carbon-carbon bonds with high selectivity and efficiency. This property is especially valuable in pharmaceutical applications where precise molecular connectivity is crucial for biological activity. Additionally, the tert-butyl group enhances the compound's stability under various reaction conditions, reducing the likelihood of unwanted side reactions.

In recent years, there has been a surge in research focused on the development of novel methodologies for constructing complex molecular frameworks. The trans-2-ethynylcyclopropoxy group in Tert-butyl[trans-2-ethynylcyclopropoxy]dimethylsilane has been explored as a key structural element in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. Studies have demonstrated its utility in generating fused ring systems, such as benzocycles and cyclopentanes, which are common motifs in natural products and pharmaceuticals. The ability to incorporate this moiety into larger molecular structures with high fidelity has opened new avenues for medicinal chemists seeking to design next-generation drugs.

The pharmaceutical industry has increasingly leveraged organosilicon compounds like Tert-butyl[trans-2-ethynylcyclopropoxy]dimethylsilane due to their unique chemical properties. These compounds often exhibit enhanced lipophilicity and metabolic stability, which are critical factors in drug design. For instance, researchers have utilized this compound to synthesize protease inhibitors and kinase inhibitors, two major classes of drugs used in treating various diseases. The ethynyl group's ability to participate in metal-catalyzed reactions has facilitated the construction of complex scaffolds that mimic natural product structures, providing new leads for drug development.

The synthesis of Tert-butyl[trans-2-ethynylcyclopropoxy]dimethylsilane involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a silacyclopropane precursor, followed by functionalization with an ethynyl group and subsequent protection with a tert-butyl group. This synthetic route underscores the compound's versatility as a building block in organic chemistry. Recent advances in catalytic methods have further streamlined these processes, making it more feasible to produce this compound on a larger scale for industrial applications.

In addition to its pharmaceutical applications, Tert-butyl[trans-2-ethynylcyclopropoxy]dimethylsilane has found utility in materials science. Its ability to form stable organosilicon bonds has been exploited in the development of advanced materials such as polymers and coatings that require high thermal and chemical resistance. The incorporation of this compound into material formulations has led to improvements in durability and performance, making it an attractive option for industries ranging from aerospace to electronics.

The ongoing research into Tert-butyl[trans-2-ethynylcyclopropoxy]dimethylsilane continues to reveal new possibilities for its application across multiple disciplines. As synthetic methodologies evolve, so too does the potential for this compound to contribute to innovative solutions in chemistry and beyond. Its unique structural features and reactivity make it a cornerstone in modern synthetic strategies, driving forward both academic research and industrial development.